Cas no 951806-14-7 (4-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylaniline)

• Product Name: 4-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylaniline
• CAS No: 951806-14-7
• MF: C₉H₆F₃N₃O
• MW: 229.158651828766
• MDL: MFCD12191347
• CID: 4667005
• Update Time: 2025-10-28

4-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylaniline Chemical and Physical Properties

Names and Identifiers

• 4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]aniline
• BNB80614
• Z234897027
• 4-(5-trifluoromethyl-[1,2,4]oxadiazol-3-yl)phenylamine
• 4-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylaniline

• MDL： MFCD12191347
• Inchi： 1S/C9H6F3N3O/c10-9(11,12)8-14-7(15-16-8)5-1-3-6(13)4-2-5/h1-4H,13H2
• InChI Key： PXUUTRRMFPULDM-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C2C=CC(=CC=2)N)=NO1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 2.2
• Topological Polar Surface Area: 64.9

Additional information on 4-5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylaniline

4-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylaniline: A Comprehensive Overview

The compound with CAS No. 951806-14-7, commonly referred to as 4-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylaniline, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a 1,2,4-Oxadiazole ring system. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of 4-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylaniline in various applications. For instance, researchers have explored its role as a building block in the synthesis of advanced materials. The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. This makes it a valuable component in the development of high-performance polymers and organic semiconductors. Furthermore, the oxadiazole ring system is known for its thermal stability and mechanical robustness, attributes that are highly desirable in materials intended for use in extreme conditions.

One of the most promising areas of research involving this compound is its application in the field of electronics. Scientists have investigated its potential as a component in organic light-emitting diodes (OLEDs) and flexible electronics. The combination of the trifluoromethyl group and the oxadiazole ring system has been shown to enhance the charge transport properties of the material, which is critical for efficient electron movement in electronic devices. Recent experiments have demonstrated that incorporating 4-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylaniline into OLED structures can lead to improved device performance, including higher luminous efficiency and longer operational lifetimes.

In addition to its electronic applications, this compound has also been studied for its potential in pharmaceutical research. The unique structure of 4-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylaniline allows for diverse chemical modifications, making it a versatile scaffold for drug design. Researchers have explored its ability to act as a ligand in metalloenzyme inhibitors and have found promising results in preliminary studies. The trifluoromethyl group's electron-withdrawing nature can enhance the binding affinity of the molecule to specific protein targets, potentially leading to novel therapeutic agents.

The synthesis of 4-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylaniline has also been a topic of extensive research. Traditional methods involve multi-step reactions that often require harsh conditions and expensive reagents. However, recent advancements have introduced more efficient synthetic pathways that utilize catalytic processes and green chemistry principles. These innovations not only reduce the environmental impact of production but also lower costs, making large-scale manufacturing more feasible.

Another intriguing aspect of this compound is its role in catalysis. The oxadiazole ring system has been shown to act as a Lewis acid catalyst in certain organic transformations. By incorporating the trifluoromethyl group into this structure, researchers have observed enhanced catalytic activity in reactions such as alkylation and acylation. This discovery opens up new possibilities for using 4-5-(Trifluoromethyl)-1,2,4-Oxadiazol-3-ylaniline as a versatile catalyst in industrial chemical processes.

From an environmental standpoint, the stability and biodegradability of 4-5-(Trifluoromethyl)-1